3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]propanoic acid hydrochloride

• IUPAC Name: 2-(aminomethyl)-3-(4-fluoro-2-methylphenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C11H14FNO2.ClH/c1-7-4-10(12)3-2-8(7)5-9(6-13)11(14)15;/h2-4,9H,5-6,13H2,1H3,(H,14,15);1H
• InChI Key: ZWNGCOIFOHAJDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)CC(CN)C(=O)O.Cl
• Molecular Formula: C11H15ClFNO2
• Molecular Weight: 247.69 g/mol

Description

Molecular Structure Analysis

The molecular structure of 3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]propanoic acid hydrochloride consists of 11 carbon atoms, 15 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, 1 nitrogen atom, and 2 oxygen atoms. The exact structure is not provided in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 247.69. Other properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

Histochemical Analysis

A study explored the acid catalysis of the formaldehyde condensation reaction for the sensitive histochemical demonstration of tryptamines and phenylethylamines, highlighting the potential of hydrochloric acid in enhancing fluorescence yields. This methodology could be relevant for analyzing compounds with similar structures in histochemical applications (Björklund & Stenevi, 1970).

Antimicrobial Activity

Another research focus is on the antimicrobial properties of derivatives of similar compounds. For instance, pyridonecarboxylic acids and their analogs have been synthesized and tested for antibacterial activity, indicating the potential for derivatives of "3-Amino-2-[(4-fluoro-2-methylphenyl)methyl]propanoic acid hydrochloride" to serve as antibacterial agents (Egawa et al., 1984).

Synthesis of Polybenzoxazine

The compound has potential applications in the synthesis of advanced materials, such as polybenzoxazine, utilizing phloretic acid as an alternative to phenolation of aliphatic hydroxyls. This approach paves the way for renewable building blocks in materials science, indicating the compound's relevance in the development of sustainable materials (Trejo-Machin et al., 2017).

Anticonvulsant Activity

Research into Schiff bases of gamma-aminobutyric acid (GABA) analogs, including compounds with fluorinated phenyl groups, demonstrates significant anticonvulsant and GABA mimetic activities. This suggests potential neurological or therapeutic applications for related fluorinated amino acid derivatives (Kaplan et al., 1980).

Vibrational and Electronic Structure Analysis

A study on the vibrational and electronic structure of unnatural 3-amino-3-(4-fluorophenyl)propionic acid, a compound with similar structural features, using DFT zwitterion models aided by IR and Raman spectroscopy, showcases the compound's utility in detailed structural analysis and synthesis (Pallavi & Tonannavar, 2020).